![molecular formula C24H21N3O5S B2498680 N-(furan-2-ylmethyl)-2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide CAS No. 894560-45-3](/img/structure/B2498680.png)
N-(furan-2-ylmethyl)-2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide
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Description
N-(furan-2-ylmethyl)-2-(3'-(4-methoxyphenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide is a useful research compound. Its molecular formula is C24H21N3O5S and its molecular weight is 463.51. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Applications
Studies demonstrate the synthesis of novel N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives, showcasing potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The bacteriological results indicate broad-spectrum antibacterial effectiveness, particularly for certain compounds within this series, emphasizing the compound's potential as an emerging new antibacterial agent (Borad et al., 2015).
Antifungal and Anticancer Activities
Another research focus is on the antifibrotic and anticancer activities of amino(imino)thiazolidinone derivatives, including furan-2-ylmethyl variants. These studies revealed compounds with high antifibrotic activity levels, showcasing a similar effect to known antifibrotic agents without scavenging superoxide radicals. Their antifibrotic potential was confirmed using the xCelligence system, indicating promising directions for further testing as anticancer agents (Kaminskyy et al., 2016).
Antioxidant and Anti-inflammatory Properties
Research on novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and derivatives revealed significant anti-inflammatory and antioxidant activities. Some compounds exhibited dual efficacy, highlighting the compound's utility in developing therapeutic agents with antioxidant and anti-inflammatory properties (Koppireddi et al., 2013).
Antiamoebic Activity
Furan-thiazolidinone hybrids were prepared and tested for antiamoebic activity, with some exhibiting remarkable efficacy. The notable binding energy against Entamoeba histolytica enzymes and significant inhibition activities make these compounds promising molecules for novel antiamoebic agent development (Ansari et al., 2016).
Corrosion Inhibitive Properties
The corrosion inhibition performance of related indoline compounds on N80 steel in hydrochloric acid solution was also studied. These studies include polarization, electrochemical impedance spectroscopy, and surface analysis techniques, providing insights into the potential application of these compounds as corrosion inhibitors (Yadav et al., 2015).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-2-[3-(4-methoxyphenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O5S/c1-31-17-10-8-16(9-11-17)27-22(29)15-33-24(27)19-6-2-3-7-20(19)26(23(24)30)14-21(28)25-13-18-5-4-12-32-18/h2-12H,13-15H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWDJLVOLAGHDBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=O)CSC23C4=CC=CC=C4N(C3=O)CC(=O)NCC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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